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Compound of Interest

Compound Name:
Ethyl 4-

(cyclopropylamino)benzoate

Cat. No.: B053049 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
(cyclopropylamino)benzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Ethyl 4-(cyclopropylamino)benzoate (CAS No. 112033-48-4). Given the absence of a

specific Safety Data Sheet (SDS) for this compound, the following guidance is based on the

known hazards of structurally similar compounds, including aminobenzoates and

cyclopropylamines.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for Ethyl 4-(cyclopropylamino)benzoate is not available, related

compounds such as Ethyl 4-aminobenzoate and cyclopropylamines present known hazards.

Cyclopropylamines can be flammable, toxic, and cause severe skin and eye irritation.[1]

Aromatic amines are often associated with skin sensitization and potential long-term health

effects. Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[2]

Protects against splashes and

potential vapors.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., PVC, neoprene,

or nitrile rubber).[3]

Prevents skin contact. Glove

suitability and durability

depend on the frequency and

duration of use.[3]

Skin and Body Protection

A complete suit protecting

against chemicals, or a lab

coat with a PVC apron.[2][3]

For handling corrosive liquids,

trousers should be worn

outside of boots.[3]

Provides a barrier against

accidental spills and

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[4] If ventilation is

inadequate or high

concentrations are present, a

NIOSH-approved respirator is

required.

Minimizes inhalation of dust or

vapors.

Footwear
Chemical-resistant safety

footwear or gumboots.[3]
Protects feet from spills.

Physical and Chemical Properties
The following data for Ethyl 4-(cyclopropylamino)benzoate has been compiled from available

chemical databases.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₂ PubChem[5]

Molecular Weight 205.25 g/mol PubChem[5]

CAS Number 112033-48-4 PubChem[5]

Computed XLogP3 3.4 PubChem[5]

Hydrogen Bond Donor Count 1 PubChem[5]

Hydrogen Bond Acceptor

Count
3 PubChem[5]

Rotatable Bond Count 4 PubChem[5]

Exact Mass 205.110278721 Da PubChem[5]

Operational Plan: From Receipt to Disposal
A systematic approach is crucial for safely managing Ethyl 4-(cyclopropylamino)benzoate in

a laboratory setting.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

Keep the container tightly sealed to prevent exposure to moisture and air.

Store away from incompatible materials such as strong oxidizing agents.

Step 2: Handling and Use

All handling of Ethyl 4-(cyclopropylamino)benzoate should be conducted in a well-

ventilated chemical fume hood.[4]

Wear the appropriate PPE as detailed in the table above.
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Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Step 3: Spill Management

In case of a spill, evacuate unnecessary personnel from the area.

Remove all sources of ignition.[1]

For liquid spills, contain the spillage and collect it with an electrically protected vacuum

cleaner or by wet-brushing.[2]

For solid spills, sweep or shovel the material into a suitable, labeled container for disposal.[1]

Ensure the cleanup area is well-ventilated.

Step 4: First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
Dispose of waste Ethyl 4-(cyclopropylamino)benzoate and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_911347300_Cyclopropylamine-CASNO-765-30-0-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPROPYLAMINE-CASNO-765-30-3139D-EN.aspx
https://www.benchchem.com/product/b053049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste should be placed in a labeled, sealed container.

It is recommended to use a licensed professional waste disposal service.

Safe Handling Workflow
The following diagram illustrates the key decision points and procedures for the safe handling

of Ethyl 4-(cyclopropylamino)benzoate.
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Safe Handling Workflow for Ethyl 4-(cyclopropylamino)benzoate

Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Start: Obtain Ethyl 4-(cyclopropylamino)benzoate

Verify Availability of Required PPE

Ensure Chemical Fume Hood is Operational

Confirm Spill Kit is Accessible

Don Appropriate PPE

Handle Chemical in Fume Hood

Perform Experimental Procedure Spill Occurs Personal Exposure

Decontaminate Work Area and Equipment

Dispose of Waste in Labeled Container

Doff PPE Correctly

Wash Hands Thoroughly

End

Follow Spill Management Protocol

Yes

Administer First Aid and Seek Medical Attention

Yes
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Caption: Workflow for the safe handling of Ethyl 4-(cyclopropylamino)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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